Cas no 1806725-58-5 (Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806725-58-5
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835563
• Update Time: 2025-05-19

Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-6-4(13)3-14-7(18-9(10,11)12)5(6)8(15)17-2/h3H,1-2H3
• InChI Key： VSCZGZMQCOJXRO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)OC)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806725-58-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1806725-58-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its intricate structural framework, serves as a crucial building block in the development of various therapeutic agents. Its unique combination of functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy substituent, makes it particularly valuable for constructing complex molecular architectures.

The significance of this compound lies in its ability to facilitate the synthesis of biologically active molecules through diverse chemical transformations. In recent years, there has been a growing interest in exploring the potential of halogenated pyridines as pharmacophores due to their demonstrated efficacy in modulating biological pathways. The presence of the iodine atom in Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery and development.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. The methoxy and trifluoromethoxy groups enhance the lipophilicity and metabolic stability of the resulting drug candidates, making them more suitable for clinical use. Recent studies have highlighted the utility of this intermediate in generating novel inhibitors of tyrosine kinases, which exhibit potent activity against various cancer cell lines.

In addition to its role in kinase inhibition, Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has also been explored in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interfere with viral replication cycles. For instance, researchers have utilized this intermediate to synthesize inhibitors targeting viral proteases and polymerases. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and resistance to metabolic degradation, thereby enhancing the therapeutic efficacy of antiviral drugs.

The growing demand for high-quality intermediates like Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has spurred advancements in synthetic methodologies. Modern synthetic approaches focus on optimizing reaction conditions to achieve higher yields and purities while minimizing side products. Continuous flow chemistry, for example, has emerged as a powerful tool for synthesizing complex heterocycles like this compound efficiently and sustainably. These innovations not only improve the scalability of production but also reduce costs associated with purification and isolation.

The role of computational chemistry in designing and optimizing synthetic routes for such intermediates cannot be overstated. Molecular modeling techniques allow researchers to predict the outcomes of chemical reactions with remarkable accuracy, thereby accelerating the discovery process. By leveraging computational tools, scientists can identify optimal reaction conditions and predict potential challenges before conducting experimental trials. This approach has significantly reduced the time and resources required to develop new synthetic strategies.

Ethical considerations also play a crucial role in the pharmaceutical industry's use of intermediates like Methyl 5-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate. Ensuring that synthetic processes are environmentally sustainable and socially responsible is essential for maintaining public trust and regulatory compliance. Companies are increasingly adopting green chemistry principles to minimize waste generation and reduce hazardous exposures during production. These efforts align with global initiatives aimed at promoting sustainable industrial practices.

The future prospects for this compound are promising, given its broad applicability across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, the demand for specialized intermediates like this one is expected to rise further. Collaborative efforts between academia and industry will be vital in driving innovation and translating laboratory findings into viable drug candidates. By fostering partnerships that combine expertise from different disciplines, researchers can accelerate progress toward developing safer and more effective treatments for human diseases.